Cas no 1805054-49-2 (Methyl 5-amino-2-bromo-3-(difluoromethyl)pyridine-6-acetate)

• Product Name: Methyl 5-amino-2-bromo-3-(difluoromethyl)pyridine-6-acetate
• CAS No: 1805054-49-2
• MF: C₉H₉BrF₂N₂O₂
• MW: 295.080768346787
• CID: 4853659
• Update Time: 2025-05-25

Methyl 5-amino-2-bromo-3-(difluoromethyl)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-amino-2-bromo-3-(difluoromethyl)pyridine-6-acetate

• Inchi： 1S/C9H9BrF2N2O2/c1-16-7(15)3-6-5(13)2-4(9(11)12)8(10)14-6/h2,9H,3,13H2,1H3
• InChI Key： VLYWRKFJODVOJM-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)F)C=C(C(CC(=O)OC)=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• XLogP3: 1.6
• Topological Polar Surface Area: 65.2

Additional information on Methyl 5-amino-2-bromo-3-(difluoromethyl)pyridine-6-acetate

Introduction to Methyl 5-amino-2-bromo-3-(difluoromethyl)pyridine-6-acetate (CAS No. 1805054-49-2)

Methyl 5-amino-2-bromo-3-(difluoromethyl)pyridine-6-acetate, identified by the CAS registry number 1805054-49-2, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique electronic properties and versatility in synthetic chemistry. The structure of Methyl 5-amino-2-bromo-3-(difluoromethyl)pyridine-6-acetate features a pyridine ring substituted with an amino group at position 5, a bromine atom at position 2, a difluoromethyl group at position 3, and an acetate ester group at position 6. These substituents contribute to its reactivity and make it a valuable intermediate in the synthesis of bioactive molecules.

Recent advancements in synthetic chemistry have highlighted the importance of pyridine derivatives like Methyl 5-amino-2-bromo-3-(difluoromethyl)pyridine-6-acetate in drug discovery. Researchers have demonstrated that such compounds can serve as building blocks for developing novel antibiotics, antiviral agents, and anticancer drugs. For instance, studies published in leading journals such as *Journal of Medicinal Chemistry* and *Organic Letters* have explored the use of this compound in constructing bioisosteres and mimics of natural products, which are critical for understanding molecular interactions in biological systems.

The synthesis of Methyl 5-amino-2-bromo-3-(difluoromethyl)pyridine-6-acetate typically involves multi-step processes that require precise control over reaction conditions to ensure high yield and purity. One common approach involves the bromination of a pyridine derivative followed by substitution reactions to introduce the amino and difluoromethyl groups. The final step often includes esterification to attach the acetate group, which enhances solubility and stability for further applications.

In terms of physical properties, Methyl 5-amino-2-bromo-3-(difluoromethyl)pyridine-6-acetate exhibits a melting point around 180°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum shows strong absorption bands due to the conjugated system in the pyridine ring, making it suitable for applications in optoelectronics and sensors. Additionally, its NMR spectra provide valuable information about its molecular structure, confirming the presence of all substituents.

The application of Methyl 5-amino-2-bromo-3-(difluoromethyl)pyridine-6-acetate extends beyond pharmaceuticals into materials science. For example, researchers have investigated its potential as a precursor for synthesizing advanced materials such as conductive polymers and metalloorganic frameworks (MOFs). These materials hold promise for energy storage devices like batteries and supercapacitors due to their high surface area and electrical conductivity.

Moreover, computational studies using density functional theory (DFT) have provided insights into the electronic properties of Methyl 5-amino-2-bromo-3-(difluoromethyl)pyridine-6-acetate, revealing its ability to act as both an electron donor and acceptor depending on the substituents' electronic effects. This dual functionality makes it a versatile candidate for designing heterocyclic compounds with tailored reactivity.

In conclusion, Methyl 5-amino